3-Ethenyl-2-nitrobenzoic acid
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Description
3-Ethenyl-2-nitrobenzoic acid is a nitro-substituted benzoic acid derivative characterized by a nitro group at the 2-position and an ethenyl (vinyl) substituent at the 3-position of the aromatic ring.
Properties
CAS No. |
97613-24-6 |
|---|---|
Molecular Formula |
C9H7NO4 |
Molecular Weight |
193.16 g/mol |
IUPAC Name |
3-ethenyl-2-nitrobenzoic acid |
InChI |
InChI=1S/C9H7NO4/c1-2-6-4-3-5-7(9(11)12)8(6)10(13)14/h2-5H,1H2,(H,11,12) |
InChI Key |
BBEFQLXAHPPZIE-UHFFFAOYSA-N |
Canonical SMILES |
C=CC1=C(C(=CC=C1)C(=O)O)[N+](=O)[O-] |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Electronic Properties
The table below compares 3-ethenyl-2-nitrobenzoic acid with four structurally related compounds based on substituent type, molecular formula, and electronic effects:
| Compound Name | Substituent (Position) | Molecular Formula | Molecular Weight (g/mol) | Key Electronic Effects |
|---|---|---|---|---|
| 3-Ethenyl-2-nitrobenzoic acid | Ethenyl (3), NO₂ (2) | C₉H₇NO₄ | 193.16* | Ethenyl: Conjugative π-system; NO₂: Strong EWG |
| 3-Methyl-2-nitrobenzoic acid | Methyl (3), NO₂ (2) | C₈H₇NO₄ | 181.15 | Methyl: EDG via induction; NO₂: EWG |
| 3-Ethyl-2-nitrobenzoic acid | Ethyl (3), NO₂ (2) | C₉H₉NO₄ | 195.17 | Ethyl: Weak EDG; NO₂: EWG |
| 3-Methoxy-2-nitrobenzoic acid | Methoxy (3), NO₂ (2) | C₈H₇NO₅ | 197.14 | Methoxy: EDG (resonance); NO₂: EWG |
| 2-Methyl-3-nitrobenzoic acid | Methyl (2), NO₂ (3) | C₈H₇NO₄ | 181.15 | Steric hindrance near NO₂; positional isomer |
*Calculated based on molecular formula.
Key Observations :
- In contrast, methyl and ethyl groups exert weaker electron-donating effects via induction, while methoxy is a stronger electron donor via resonance .
- Acidity : The nitro group (a strong electron-withdrawing group, EWG) enhances the acidity of the carboxylic acid proton. Substituents like methoxy or alkyl groups may slightly reduce acidity compared to the ethenyl analog due to their electron-donating nature .
Reactivity Trends :
- Nitro groups facilitate electrophilic substitution at meta positions but deactivate the ring. Ethenyl substituents may allow for unique reactivity, such as Diels-Alder reactions or radical additions, which are less accessible in alkyl- or methoxy-substituted analogs.
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